(3-Chloro-4-(4-methylpiperazin-1-yl)phenyl)methanamine

• Molecular Formula: C12H18ClN3
• Molecular Weight: 239.74 g/mol
• IUPAC Name: [3-chloro-4-(4-methylpiperazin-1-yl)phenyl]methanamine
• InChI: InChI=1S/C12H18ClN3/c1-15-4-6-16(7-5-15)12-3-2-10(9-14)8-11(12)13/h2-3,8H,4-7,9,14H2,1H3
• InChI Key: KEYCMMQJGGTLTM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)CN)Cl

Description

(3-Chloro-4-(4-methylpiperazin-1-yl)phenyl)methanamine is a useful research compound. Its molecular formula is C12H18ClN3 and its molecular weight is 239.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step F (3): To a solution of tert-butyl 3-chloro-4-(4-methylpiperazin-1-yl)benzylcarbamate (36 mg, 0.1 mmol) from step F (2) in CH2Cl2 (0.5 mL) was added TFA (0.5 mmol). The mixture was stirred at rt for 2 h, and then the mixture was concentrated to give the title compound which was used without further purification. 1H-NMR (500 MHz, CD3OD) δ 7.59 (s, 1 H), 7.43 (d, J=8.24 Hz, 1 H), 7.27 (d, J=8.24 Hz, 1 H), 4.10 (s, 2 H), 3.60-3.70 (m, 2 H), 3.50-3.59 (m, 2 H), 3.29-3.42 (m, 2 H), 3.10-3.22 (m, 2 H), 2.98 (s, 3 H).